Cas no 799785-41-4 (2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide)

• Product Name: 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide
• CAS No: 799785-41-4
• MF: C₂₈H₂₃N₃O₃S
• MW: 481.56552529335
• CID: 6220133
• PubChem ID: 4297328
• Update Time: 2025-06-10

2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide
• 2-{[3-cyano-4-(furan-2-yl)-5-hydroxy-4,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}-N,N-diphenylacetamide
• 2-[[3-cyano-4-(furan-2-yl)-5-oxo-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]-N,N-diphenylacetamide
• 2-((3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl)thio)-N,N-diphenylacetamide
• 2-{[3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl]sulfanyl}-N,N-diphenylacetamide
• AKOS005515419
• AB00674102-01
• F1362-0132
• AKOS005633822
• 799785-41-4

• Inchi： 1S/C28H23N3O3S/c29-17-21-26(24-15-8-16-34-24)27-22(13-7-14-23(27)32)30-28(21)35-18-25(33)31(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-6,8-12,15-16,26,30H,7,13-14,18H2
• InChI Key： VHJJBFOGVHXPHV-UHFFFAOYSA-N
• SMILES： S(CC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O)C1=C(C#N)C(C2=CC=CO2)C2C(CCCC=2N1)=O

Computed Properties

• Exact Mass: 481.14601278g/mol
• Monoisotopic Mass: 481.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 918
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 112Ų

Additional information on 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide

Recent Advances in the Study of 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide (CAS: 799785-41-4)

The compound 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide (CAS: 799785-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its hexahydroquinoline core, coupled with the furan and cyano substituents, provides a versatile platform for interactions with various biological targets. Researchers have successfully synthesized this compound using a multi-step protocol involving cyclocondensation and sulfanylation reactions, with yields optimized to over 70% in recent iterations.

In vitro evaluations have demonstrated that 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide exhibits potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR-2, with IC50 values in the low micromolar range. Molecular docking studies suggest that the compound binds to the ATP-binding pocket of these kinases, forming critical hydrogen bonds with key amino acid residues.

Furthermore, preliminary in vivo studies in xenograft mouse models have shown that this compound can significantly reduce tumor growth without causing severe toxicity. Pharmacokinetic analyses indicate favorable bioavailability and a half-life suitable for once-daily dosing, making it a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacokinetic profile and therapeutic index. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N,N-diphenylacetamide represents a valuable addition to the arsenal of kinase inhibitors under investigation. Its unique chemical structure and promising biological activities warrant further exploration, particularly in the context of personalized medicine and combination therapies for cancer treatment.